Cas no 1806292-70-5 (Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate
• CAS No: 1806292-70-5
• MF: C₁₁H₁₂BrFO₃
• MW: 291.113586425781
• CID: 4792227
• Update Time: 2025-06-12

Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate

• Inchi： 1S/C11H12BrFO3/c1-15-10(14)6-5-8-3-2-4-9(11(8)12)16-7-13/h2-4H,5-7H2,1H3
• InChI Key： YRXDWUSXSLZTOV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(=O)OC)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate

Recent Advances in the Study of Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate (CAS: 1806292-70-5)

Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate (CAS: 1806292-70-5) is a brominated and fluoromethoxy-substituted phenylpropanoate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential as a key intermediate in the synthesis of bioactive molecules, including pharmaceuticals targeting neurological disorders and inflammatory diseases. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate, highlighting its role as a precursor in the development of novel GABA_A receptor modulators. The researchers employed a palladium-catalyzed coupling reaction to enhance the yield and purity of the compound, achieving a scalable synthesis route suitable for industrial applications. The study also reported preliminary in vitro assays demonstrating the compound's low cytotoxicity and favorable pharmacokinetic properties, suggesting its potential for further pharmacological evaluation.

In addition to its synthetic utility, Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate has been implicated in the design of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). A 2024 preprint on ChemRxiv detailed its use in the development of COX-2 selective inhibitors, where the fluoromethoxy group was found to enhance binding affinity and metabolic stability. Molecular docking studies revealed that the compound's unique substitution pattern facilitates interactions with key residues in the COX-2 active site, offering a promising scaffold for next-generation anti-inflammatory agents.

Further research has explored the compound's potential in central nervous system (CNS) drug discovery. A collaborative study between academic and industrial researchers (2023, ACS Chemical Neuroscience) demonstrated that derivatives of Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate exhibit moderate blood-brain barrier permeability in rodent models. This property, combined with its structural versatility, positions the compound as a valuable building block for neurotherapeutic candidates, particularly in the treatment of epilepsy and neuropathic pain.

Despite these advances, challenges remain in fully elucidating the compound's safety profile and metabolic fate. Recent toxicological assessments (2024, Regulatory Toxicology and Pharmacology) have identified the need for more comprehensive in vivo studies to evaluate potential hepatotoxicity associated with prolonged exposure to brominated intermediates. However, the current body of research underscores the growing importance of Methyl 3-(2-bromo-3-(fluoromethoxy)phenyl)propanoate in medicinal chemistry, with its applications spanning from synthetic methodology to targeted drug design.